Cas no 1496994-65-0 (2-(Aminomethyl)-1,3-benzoxazole-5-sulfonamide)

• Product Name: 2-(Aminomethyl)-1,3-benzoxazole-5-sulfonamide
• CAS No: 1496994-65-0
• MF: C₈H₉N₃O₃S
• MW: 227.240360021591
• MDL: MFCD27995994
• CID: 4701178
• Update Time: 2023-08-15

2-(Aminomethyl)-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-1,3-benzoxazole-5-sulfonamide
• 5-benzoxazolesulfonamide, 2-(aminomethyl)-
• T6049
• 2-(Aminomethyl)benzo[d]oxazole-5-sulfonamide
• 2-(Aminomethyl)-1,3-benzoxazole-5-sulfonamide

• MDL： MFCD27995994
• Inchi： 1S/C8H9N3O3S/c9-4-8-11-6-3-5(15(10,12)13)1-2-7(6)14-8/h1-3H,4,9H2,(H2,10,12,13)
• InChI Key： NLXBMJLAHBWJQL-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N=C(CN)O2)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 327
• Topological Polar Surface Area: 121